7,8-Difluoronaphthalen-2-ol
Overview
Description
7,8-Difluoronaphthalen-2-ol is a useful research compound. Its molecular formula is C10H6F2O and its molecular weight is 180.15 g/mol. The purity is usually 95%.
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Scientific Research Applications
Substituent Effects in Chemical Reactions
1,1-Difluoronaphthalen-2(1H)-ones, derivatives of 7,8-Difluoronaphthalen-2-ol, have been studied for their reactivity and selectivity in the Diels-Alder reaction. These compounds show moderate reactivity and high diastereoselectivity, which is significant for understanding the substituent effects in such reactions (Dyan, Andreev, & Zaikin, 2021).
Building Blocks for Fluorinated Compounds
1,1-Difluoronaphthalen-2(1H)-ones are utilized as building blocks for the synthesis of functionalized fluorinated compounds. This process is important in the creation of complex saturated structures or polyaromatic compounds (Dyan, Zaikin, Fadeev, Gatilov, & Borodkin, 2018).
Study of Nuclear Spin-Spin Coupling
Research on compounds structurally related to 1,8-difluoronaphthalene, including this compound, has been conducted to understand nuclear spin-spin coupling. This study contributes to the field of spectroscopy and the theory of through-space nuclear interactions (Mallory et al., 2000).
Synthesis and Characterization of Complex Compounds
This compound derivatives have been synthesized and characterized for their electrochemical, spectroelectrochemical, and electrical properties. These studies are importantin the development of new materials with specific electronic and structural properties. For instance, novel ball-type bisphthalocyanines were synthesized from compounds derived from this compound. These compounds demonstrated interesting properties like mixed-valence oxidation and reduction species and semiconductor-like behavior (Odabaş et al., 2007).
Photophysical and Electrochemical Properties
This compound derivatives have also been used in the study of boron difluoride complexes. These studies are focused on the photophysical and electrochemical properties of these complexes, which are potential candidates for applications like OLEDs due to their intense blue fluorescence and specific HOMO-LUMO energy levels (Vuong et al., 2016).
Design for Liquid Crystal Displays
Furthermore, this compound derivatives have been designed for use in active matrix liquid crystal displays (LCDs). These compounds exhibit high transition temperatures and large dielectric anisotropy, making them suitable for new liquid crystal mixtures in TFT-displays (Negishi et al., 2001).
Properties
IUPAC Name |
7,8-difluoronaphthalen-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F2O/c11-9-4-2-6-1-3-7(13)5-8(6)10(9)12/h1-5,13H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMVMIRGSTHRUHP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CC(=C2F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70630318 | |
Record name | 7,8-Difluoronaphthalen-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70630318 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
675132-42-0 | |
Record name | 7,8-Difluoro-2-naphthalenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=675132-42-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7,8-Difluoronaphthalen-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70630318 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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